3-Bromo-4,5-dichlorobenzene-1,2-diamine

• Molecular Formula: C6H5BrCl2N2
• Molecular Weight: 255.92 g/mol
• IUPAC Name: 3-bromo-4,5-dichlorobenzene-1,2-diamine
• InChI: InChI=1S/C6H5BrCl2N2/c7-4-5(9)2(8)1-3(10)6(4)11/h1H,10-11H2
• InChI Key: LQKLTIATTYQIID-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)Cl)Br)N)N

Description

3-Bromo-4,5-dichlorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C6H5BrCl2N2 and its molecular weight is 255.92 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-3,4dichloro-6-nitroaniline (48.3 g, 168.9 mmol), iron powder (30.0 g, 537.2 mmol) and ethanol (1 L) were combined and the resulting suspension was cooled to 0° C. Concentrated hydrochloric acid (37%, 193.0 mL, 2.36 mol) was then added dropwise over 15 min by means of an addition funnel. The resulting mixture was heated to reflux for 1 h, after which time it was allowed to cool to room temperature. The mixture was diluted with water (1.5 L) and the pH was adjusted to approximately 8 by the addition of sodium carbonate. The product was extracted with ethyl acetate (1 L), dried over magnesium sulfate, filtered and the solvents were removed under reduced pressure using a rotary evaporator. The product was crystallized from a methanol/water mixture to afford 34.21 g (79%) of a brown solid; m.p. 128-129° C. Anal. Calcd for C6H5BrCl2N2: C, 28.16; H, 1.97; N, 10.95. Found: C, 28.29; H, 1.96; N, 10.79.